2-(4-chlorophenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide
Overview
Description
Scientific Research Applications
Environmental Impact and Biodegradation
Chlorophenol compounds, including derivatives similar to the queried chemical, are known for their persistence in the environment and potential toxic effects. Research on 2,4-D, a chlorophenoxy herbicide, indicates its widespread use in agriculture and the consequent environmental implications, including its behavior in aquatic environments and microbial biodegradation aspects. The degradation of these compounds by microorganisms highlights an important area of research for environmental bioremediation efforts, emphasizing the role of microbes in mitigating environmental pollution by chlorophenoxies (Magnoli et al., 2020; Krijgsheld & Gen, 1986).
Mechanisms of Toxicity and Environmental Fate
The mechanisms of toxicity and environmental fate of chlorophenoxies are critical areas of research. Studies on 2,4-D have explored its toxicological impact, including potential risks to human health and ecosystems. Understanding the environmental fate, mechanisms of action, and impact on non-target species provides valuable insights for assessing risks and developing strategies to mitigate adverse effects (Islam et al., 2017).
Analytical and Scientometric Approaches
Scientometric reviews and analytical studies offer a meta-perspective on the body of research surrounding chlorophenoxies, identifying trends, gaps, and future directions in the field. These approaches help consolidate existing knowledge and chart a path forward for research on chlorophenoxies and related compounds, facilitating a deeper understanding of their environmental and health impacts (Zuanazzi et al., 2020).
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl3F2NO2/c15-8-1-4-10(5-2-8)22-14(18,19)13(21)20-12-6-3-9(16)7-11(12)17/h1-7H,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOWBQWLBGCPWSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(C(=O)NC2=C(C=C(C=C2)Cl)Cl)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl3F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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